Cas no 1114853-27-8 (4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114853-27-8
• MF: C₂₄H₁₉NO₇S
• MW: 465.475165605545
• CID: 5387680
• Update Time: 2025-07-01

4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-benzodioxol-5-yl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(3,4-dimethoxyphenyl)methanone
• 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H19NO7S/c1-29-18-9-7-15(11-20(18)30-2)24(26)23-13-25(16-8-10-19-21(12-16)32-14-31-19)17-5-3-4-6-22(17)33(23,27)28/h3-13H,14H2,1-2H3
• InChI Key： HRLBSXSESLDLRT-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])=O)=C([H])N(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114853-27-8)

4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114853-27-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a benzodioxole ring and a dimethoxybenzoyl group, contributing to its unique chemical properties and biological activities.

The benzothiazine core of this compound is a heterocyclic system consisting of a benzene ring fused with a thiazine ring. This structural motif is found in various natural products and synthetic compounds with notable pharmacological properties. The presence of the benzodioxole ring and the dimethoxybenzoyl group further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione has also demonstrated potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential use in preventing or treating conditions associated with oxidative stress.

In addition to its anti-inflammatory and antioxidant properties, 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione has been investigated for its antiproliferative effects on cancer cells. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione have also been studied to assess its suitability for drug development. Initial findings suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties and ensure safe and effective delivery to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione in human subjects. Early phase trials have shown promising results in terms of tolerability and preliminary efficacy. These trials are crucial for advancing the compound through the drug development pipeline and bringing it closer to clinical use.

In conclusion, 4-(2H-1,3-benzodioxol-5-yl)-2-(3,4-dimethoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114853-27-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs and improving patient outcomes.